1-(4-Fluorobenzyl)-3-(4-(2-morpholino-2-oxoethyl)phenyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[4-(2-morpholin-4-yl-2-oxoethyl)phenyl]urea
• InChI: InChI=1S/C20H22FN3O3/c21-17-5-1-16(2-6-17)14-22-20(26)23-18-7-3-15(4-8-18)13-19(25)24-9-11-27-12-10-24/h1-8H,9-14H2,(H2,22,23,26)
• InChI Key: GPCCRAFPKOPXAO-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CC2=CC=C(C=C2)NC(=O)NCC3=CC=C(C=C3)F
• Molecular Formula: C20H22FN3O3
• Molecular Weight: 371.4 g/mol

Description

1-(4-Fluorobenzyl)-3-(4-(2-morpholino-2-oxoethyl)phenyl)urea, also known as FMU, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. FMU is a urea derivative that has shown promising results in various studies related to cancer, inflammation, and neurological disorders.

Scientific Research Applications

Synthesis and Characterization

A study on the synthesis and evaluation of various N-alkyl substituted urea derivatives has demonstrated that compounds bearing morpholine moiety show significant antibacterial and antifungal activities. Specifically, derivatives with fluoro substituents at ortho and para positions exhibited potent activities against both Gram-positive and Gram-negative bacteria, as well as fungi (Qing-Zhong Zheng et al., 2010).

Biological Activity

A series of pyrimidine derivatives linked with morpholinophenyl groups were synthesized and evaluated for their larvicidal activity. Compounds with certain electron-withdrawing groups attached to the benzyl ring showed excellent activity, highlighting the potential for developing new pest control agents (S. Gorle et al., 2016).